Cas no 36207-16-6 ( )

• Product Name: &nbsp
• CAS No: 36207-16-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 921124
• PubChem ID: 228983
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-2-methylpropanal
• NSC22271
• DTXSID60281631
• SCHEMBL5872655
• NSC-22271
• 3-(4-ethylphenyl)-2-methyl-propanal
• 36207-16-6
• AKOS013990589
• DS-013842
•  

• Inchi： 1S/C12H16O/c1-3-11-4-6-12(7-5-11)8-10(2)9-13/h4-7,9-10H,3,8H2,1-2H3
• InChI Key： COSSGWHBEHFKRM-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes